Cas no 543-29-3 (Nitric acid,2-methylpropyl ester)
Nitric acid, 2-methylpropyl ester (commonly known as isobutyl nitrate) is an organic nitrate ester with the molecular formula C₄H₉NO₃. This compound is characterized by its role as a nitrating agent and its use in organic synthesis, particularly in the introduction of nitro groups into target molecules. Its advantages include moderate reactivity, which allows for controlled nitration reactions, and its compatibility with a range of organic substrates. The ester's volatility and solubility in common organic solvents facilitate efficient reaction conditions and product isolation. Careful handling is required due to its potential sensitivity to shock and thermal decomposition.
543-29-3 structure
Product Name:Nitric acid,2-methylpropyl ester
Nitric acid,2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Nitric acid,2-methylpropyl ester
- 2-methylpropyl nitrate
- 2-methyl-1-nitroooxy-propane
- 2-methyl-1-nitrooxy-propane
- ISOBUTYL NITRATE
- Isobutyl nitrite
- Nitric acid,isobutyl ester
- 2-Methyl-1-propyl nitrate
- isobutylnitrat
- UNII-356EF349VI
- nitric acid isobutyl ester
- NS00033048
- 543-29-3
- METHYL2-(PYRROLIDIN-3-YL)ACETATE
- Isobutylnitrate
- ISOBUTYL NITRATE [MI]
- 356EF349VI
- EINECS 208-842-2
- SCHEMBL324571
- DTXSID70202655
- FT-0627374
- CHEMBL401409
- Nitric acid, 2-methylpropyl ester
- Nitric acid, isobutyl ester
- Nitric acid 2-methylpropyl ester
- Q27256428
- AKOS015912697
- isobutyl nitrate;2-methylpropyl nitrate;
- DTXCID00125146
- DB-052541
-
- MDL： MFCD00010444
- Inchi： 1S/C4H9NO3/c1-4(2)3-8-5(6)7/h4H,3H2,1-2H3
- InChI Key： LNNXFUZKZLXPOF-UHFFFAOYSA-N
- SMILES： O(CC(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 119.05800
- Monoisotopic Mass: 119.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 75.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 55A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.044±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: <0 ºC
- Boiling Point: 123.4 ºC
- Flash Point: 40.9±20.4 ºC,
- Refractive Index: n20/D 1.402(lit.)
- Solubility: Slightly soluble (2.7 g/l) (25 º C),
- PSA: 55.05000
- LogP: 1.37390
- Merck: 13,5164
- Solubility: Not determined
Nitric acid,2-methylpropyl ester Security Information
- Hazardous Material transportation number：UN 3272 3/PG 2
- WGK Germany：3
- Hazard Category Code： R1;R5;R10;R20/21/22;R36/37/38
- Safety Instruction： S15; S26; S27; S36/37/39
-
Hazardous Material Identification：
- Safety Term：3.1
- Packing Group：II
- Risk Phrases：R1; R5; R10; R20/21/22; R36/37/38
- Packing Group：II
- Hazard Level：3.1
- HazardClass：3.1
- PackingGroup：II
Nitric acid,2-methylpropyl ester Customs Data
- HS CODE：2920909090
- Customs Data：
China Customs Code:
2920909090Overview:
2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Nitric acid,2-methylpropyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-507135-5 ml |
Isobutyl nitrate, |
543-29-3 | 5 ml |
￥903.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-507135A-50 ml |
Isobutyl nitrate, |
543-29-3 | 50 ml |
￥7521.00 | 2023-09-05 |
Nitric acid,2-methylpropyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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